2-[(4-chlorobenzyl)thio]-N-(4-iodo-2-methylphenyl)acetamide

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C16H15ClINOS/c1-11-8-14(18)6-7-15(11)19-16(20)10-21-9-12-2-4-13(17)5-3-12/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: JGPIRQSIEZECBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)CSCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClINOS
• Molecular Weight: 431.7 g/mol

Description

2-[(4-chlorobenzyl)thio]-N-(4-iodo-2-methylphenyl)acetamide, commonly known as CIT, is a chemical compound that has been widely studied for its potential therapeutic applications. CIT belongs to the class of thioamides, which are known for their ability to inhibit certain enzymes and have been used as drugs for various medical conditions. The purpose of

Mechanism of Action

The mechanism of action of CIT involves the inhibition of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. HDACs are known to be overexpressed in cancer cells, leading to the suppression of tumor suppressor genes and the promotion of tumor growth. By inhibiting HDACs, CIT can restore the expression of tumor suppressor genes and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
CIT has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. CIT has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIT for lab experiments is its high potency and specificity for HDAC inhibition. CIT has been found to be more potent than other thioamide compounds, such as TSA and SAHA, in inhibiting HDAC activity. However, one limitation of CIT is its relatively low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of CIT. One area of focus is the optimization of the synthesis method to improve the yield and purity of CIT. Another area of research is the identification of biomarkers that can predict the response of cancer cells to CIT treatment. In addition, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of CIT in humans. Finally, the development of novel analogs of CIT with improved pharmacokinetic properties and selectivity for HDAC inhibition may lead to the discovery of more effective cancer therapies.

Scientific Research Applications

CIT has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that CIT has anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. CIT has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, CIT has been shown to enhance the efficacy of chemotherapy drugs, such as cisplatin and doxorubicin.